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Compound of Interest

Compound Name: 1-Hexene, 6-fluoro-

Cat. No.: B1617930

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 1-Hexene, 6-
fluoro-. A specific Safety Data Sheet (SDS) for this compound is not readily available.
Therefore, this guide incorporates data from the parent compound, 1-hexene, and general
information about halogenated hydrocarbons to provide a comprehensive overview of potential
hazards and recommended safety precautions. It is imperative to handle this chemical with
caution and to conduct a thorough risk assessment before use.

Introduction

1-Hexene, 6-fluoro- is a fluorinated alkene of interest in various research and development
applications. As with any chemical substance, a thorough understanding of its potential
hazards and the implementation of appropriate safety measures are crucial for protecting
laboratory personnel and the environment. This guide summarizes the known physical and
chemical properties, potential hazards, and recommended safety protocols for handling 1-
Hexene, 6-fluoro-.

Physical and Chemical Properties

The following table summarizes the available physical and chemical data for 1-Hexene, 6-
fluoro-.
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Property Value Source
Molecular Formula C6H11F PubChem[1]
Molecular Weight 102.15 g/mol PubChem
Boiling Point 87.4 °C at 760 mmHg LookChem[2]
Density 0.797 g/cm? LookChem[2]
Flash Point 14.2 °C LookChem|[2]
Vapor Pressure 71.7 mmHg at 25 °C LookChem[2]
Refractive Index 1.4020 (estimate) LookChem[2]
Solubility in Water insoluble (inferred from 1- ECHEMI[3]
hexene)

Hazard Identification and Classification

A formal GHS classification for 1-Hexene, 6-fluoro- is not currently available. However, based
on the structure and data for related compounds, the following hazards should be anticipated.

Flammability

The parent compound, 1-hexene, is classified as a highly flammable liquid and vapor (H225).
[4][5] With a flash point of 14.2 °C, 1-Hexene, 6-fluoro- should be considered highly flammable
and capable of forming explosive mixtures with air.[2]

Health Hazards

Detailed toxicological data for 1-Hexene, 6-fluoro- is not available. The primary health hazards
are inferred from 1-hexene and the general class of halogenated hydrocarbons.

o Aspiration Hazard: 1-hexene is known to be fatal if swallowed and enters airways (H304).[4]
[5] This is a significant concern for 1-Hexene, 6-fluoro- as well.

» Skin and Eye Irritation: Halogenated hydrocarbons can cause skin and eye irritation.[6]
Repeated exposure to 1-hexene may cause skin dryness or cracking.[3][4]
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 Inhalation Toxicity: Many halogenated hydrocarbons exhibit moderate to high toxicity upon
inhalation.[7] These compounds can persist and accumulate in fatty tissues.[7]

 Toxicity of Combustion Products: Combustion of halogenated organic compounds can
produce highly toxic gases such as hydrogen fluoride and phosgene.[6][7]

The following table summarizes the GHS classification for the parent compound, 1-hexene.

Hazard Class Hazard Statement GHS Classification

o H225: Highly flammable liquid
Flammable liquids Category 2
and vapour

o H304: May be fatal if
Aspiration hazard ) Category 1
swallowed and enters airways

Toxicological Data

Specific toxicological data such as LD50 or LC50 for 1-Hexene, 6-fluoro- are not available in
the public domain. Researchers should treat this compound as potentially toxic.

Experimental Protocols and Safe Handling

Given the flammable nature and potential toxicity of 1-Hexene, 6-fluoro-, strict adherence to
safety protocols is mandatory.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are required.
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene).
o Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are essential.

o Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is
a risk of inhalation, a respirator with an appropriate organic vapor cartridge should be used.

Handling and Storage
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e Handling:
o All work with 1-Hexene, 6-fluoro- must be performed in a certified chemical fume hood.
o Keep away from heat, sparks, open flames, and other ignition sources.[4][5]
o Use non-sparking tools and explosion-proof equipment.|[3]
o Take precautionary measures against static discharge.[4]
o Avoid contact with skin, eyes, and clothing.
o Avoid inhalation of vapors.
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

o Store away from oxidizing agents and other incompatible materials.

Emergency Procedures

 In case of skin contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing.

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, holding
the eyelids open. Seek medical attention.

 If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

« If swallowed: Do NOT induce vomiting.[4] Seek immediate medical attention.

 In case of a spill: Evacuate the area. Remove all sources of ignition. Use absorbent material
to clean up the spill and place it in a sealed container for disposal.

Risk Management Workflow
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The following diagram illustrates a logical workflow for managing the risks associated with
handling 1-Hexene, 6-fluoro-.

Risk management workflow for handling hazardous chemicals.

Conclusion

While specific hazard data for 1-Hexene, 6-fluoro- is limited, its structural similarity to 1-
hexene and its classification as a halogenated hydrocarbon necessitate stringent safety
precautions. It should be treated as a highly flammable, potentially toxic compound with a
significant aspiration risk. Adherence to the safety protocols outlined in this guide is essential
for minimizing risks and ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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